Cas no 474925-37-6 (tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate)

tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate structure
474925-37-6 structure
Product Name:tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate
CAS No:474925-37-6
MF:C13H21NO2
MW:223.31134390831
MDL:MFCD23378545
CID:841155
PubChem ID:58293811
Update Time:2025-04-19

tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2H-Isoindole-2-carboxylic acid, 1,3,3a,4,7,7a-hexahydro-, 1,1-dimethylethyl ester, (3aR,7aS)-rel-
    • tert-Butyl 1,3,3a,4,7,7a-hexahydro-2H-isoindole-2-carboxylate
    • tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate
    • rel-(3aR,7aS)-1,3,3a,4,7,7a-Hexahydro-isoindole-2-carboxylic acid tert-butyl ester
    • cis-tert-Butyl 3a,4,7,7a-tetrahydro-1H-isoindole-2(3H)-carboxylate
    • SCHEMBL1425576
    • MFCD23378545
    • CS-0035676
    • 474925-37-6
    • (3aR,7aS)-tert-butyl 3a, 4,7,7a-tetrahydro-1H-isoindole-2(3H)-carboxylate
    • tert-Butyl (3ar,7as)-rel-2,3,3a,4,7,7a-hexahydro-1h-isoindole-2-carboxylate
    • TERT-BUTYL (3AR,7AS)-1,3,3A,4,7,7A-HEXAHYDROISOINDOLE-2-CARBOXYLATE
    • AS-76154
    • (3ar,7as)-tert-butyl 3a,4,7,7a-tetrahydro-1h-isoindole-2(3h)-carboxylate
    • W19476
    • ZTA92537
    • N-BOC-3A,4,7,7A-TETRAHYDROISOINDOLE
    • TERT-BUTYL (3AR,7AS)-1,3,3A,4,7,7A-HEXAHYDRO-2H-ISOINDOLE-2-CARBOXYLATE
    • 1802684-61-2
    • P13874
    • cis-tert-Butyl3a,4,7,7a-tetrahydro-1H-isoindole-2(3H)-carboxylate
    • tert-butyl (3aR,7aS)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-2-carboxylate
    • BQRMVHVRBBRSOH-PHIMTYICSA-N
    • MDL: MFCD23378545
    • Inchi: 1S/C13H21NO2/c1-13(2,3)16-12(15)14-8-10-6-4-5-7-11(10)9-14/h4-5,10-11H,6-9H2,1-3H3/t10-,11+
    • InChI Key: BQRMVHVRBBRSOH-PHIMTYICSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@@H]2CC=CC[C@@H]2C1)=O

Computed Properties

  • Exact Mass: 223.157228913g/mol
  • Monoisotopic Mass: 223.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų

tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate Pricemore >>

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